Cas no 30364-58-0 (2,5-Pyrrolidinedione, 1-[(4-nitrobenzoyl)oxy]-)

• Product Name: 2,5-Pyrrolidinedione, 1-[(4-nitrobenzoyl)oxy]-
• CAS No: 30364-58-0
• MF: C₁₁H₈N₂O₆
• MW: 264.191022872925
• CID: 1442476
• PubChem ID: 2180606
• Update Time: 2025-05-21

2,5-Pyrrolidinedione, 1-[(4-nitrobenzoyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-[(4-nitrobenzoyl)oxy]-
• (2,5-dioxopyrrolidin-1-yl) 4-nitrobenzoate
• N-[4-(p-Nitrobenzoyl)oxy]succininide
• Oprea1_351094
• SR-01000203015-1
• 30364-58-0
• AKOS000497418
• 2,5-Dioxopyrrolidin-1-yl 4-nitrobenzoate
• SCHEMBL3735204
• DTXSID30366868
• STK323946
• BS-42517
• CS-0320489
• SR-01000203015
• 1-{[(4-nitrophenyl)carbonyl]oxy}pyrrolidine-2,5-dione
• 2,5-Dioxopyrrolidin-1-yl4-nitrobenzoate

• Inchi： 1S/C11H8N2O6/c14-9-5-6-10(15)12(9)19-11(16)7-1-3-8(4-2-7)13(17)18/h1-4H,5-6H2
• InChI Key： NACXFYUMWSYYRU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 264.03824
• Monoisotopic Mass: 264.03823598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 106.82

Additional information on 2,5-Pyrrolidinedione, 1-[(4-nitrobenzoyl)oxy]-

Introduction to 2,5-Pyrrolidinedione, 1-[(4-nitrobenzoyl)oxy] and Its Significance in Modern Chemical Research

2,5-Pyrrolidinedione, 1-[(4-nitrobenzoyl)oxy], with the CAS number 30364-58-0, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical innovation. This heterocyclic derivative, featuring a pyrrolidinedione core substituted with a (4-nitrobenzoyloxy) group, has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. The compound's molecular architecture suggests a rich reactivity that can be leveraged for the development of novel therapeutic agents.

The pyrrolidinedione moiety is a key pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. Its presence in 2,5-Pyrrolidinedione, 1-[(4-nitrobenzoyl)oxy] enhances the compound's potential as a scaffold for drug design. The (4-nitrobenzoyloxy) substituent introduces additional functional groups that can modulate the electronic properties of the molecule, influencing its binding affinity and metabolic stability. This combination of structural features makes the compound a promising candidate for further exploration.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Studies utilizing molecular docking simulations have shown that derivatives of 2,5-Pyrrolidinedione, 1-[(4-nitrobenzoyl)oxy] exhibit potential interactions with various proteins involved in inflammatory pathways. These findings align with ongoing research aimed at developing novel anti-inflammatory agents, which are critically needed to address chronic inflammatory diseases.

In the context of material science, the unique electronic and optical properties of 2,5-Pyrrolidinedione, 1-[(4-nitrobenzoyl)oxy] have been investigated for applications in organic electronics. Researchers have explored its use in the development of light-emitting diodes (LEDs) and photovoltaic cells. The nitro group within the (4-nitrobenzoyloxy) moiety contributes to electron-withdrawing effects, which can enhance charge transport properties in these materials. Such applications highlight the versatility of this compound beyond traditional pharmaceutical uses.

The synthesis of 2,5-Pyrrolidinedione, 1-[(4-nitrobenzoyl)oxy] involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Recent methodologies employing transition metal catalysis have improved the efficiency of these synthetic routes. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce the (4-nitrobenzoyloxy) group selectively onto the pyrrolidinedione core. These advances in synthetic chemistry have made it more feasible to produce this compound on a larger scale for research purposes.

Biological studies on 2,5-Pyrrolidinedione, 1-[(4-nitrobenzoyl)oxy] have revealed intriguing interactions with enzymes such as cytochrome P450 oxidases. These enzymes play a crucial role in drug metabolism and are often targeted in therapeutic interventions. Preliminary in vitro assays suggest that this compound may inhibit certain P450 isoforms without significant toxicity, making it a valuable lead compound for further medicinal chemistry optimization.

The potential applications of 2,5-Pyrrolidinedione, 1-[(4-nitrobenzoyl)oxy] extend to agrochemicals as well. Its structural features make it a candidate for developing novel pesticides that target specific enzymatic pathways in pests while maintaining environmental safety. Such developments are essential for sustainable agriculture and food security.

Future research directions for 2,5-Pyrrolidinedione, 1-[(4-nitrobenzoyl)oxy] include exploring its derivatives to enhance its pharmacological properties. Structural modifications such as halogenation or alkylation of the pyrrolidinedione ring could lead to compounds with improved bioavailability or targeted action against specific diseases. Additionally, investigating its role in nanotechnology applications may uncover new possibilities for drug delivery systems.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 2,5-Pyrrolidinedione, 1-[(4-nitrobenzoyl)oxy]. Predictive models trained on large datasets have helped researchers prioritize compounds based on their potential biological activity and synthetic feasibility. This approach has significantly reduced the time required to move from discovery to clinical development.

In conclusion,2,5-Pyrrolidinedione, 1-[(4-nitrobenzoyl)oxy] (CAS no 30364-58-0) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structure and functional groups make it a valuable scaffold for developing new drugs and materials. As research continues to uncover its properties and applications,this compound is poised to play an important role in advancing scientific knowledge and innovation.